4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C27H35N3O3
• Molecular Weight: 449.6 g/mol
• IUPAC Name: (4E)-1-[3-(dibutylamino)propyl]-4-[hydroxy(phenyl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C27H35N3O3/c1-3-5-16-29(17-6-4-2)18-11-19-30-24(22-14-10-15-28-20-22)23(26(32)27(30)33)25(31)21-12-8-7-9-13-21/h7-10,12-15,20,24,31H,3-6,11,16-19H2,1-2H3/b25-23+
• InChI Key: YQBOPFVOUIGSJY-WJTDDFOZSA-N
• Isomeric SMILES: CCCCN(CCCC)CCCN1C(/C(=C(/C2=CC=CC=C2)\O)/C(=O)C1=O)C3=CN=CC=C3
• SMILES: CCCCN(CCCC)CCCN1C(C(=C(C2=CC=CC=C2)O)C(=O)C1=O)C3=CN=CC=C3

Description

4-benzoyl-1-[3-(dibutylamino)propyl]-3-hydroxy-5-(3-pyridinyl)-1,5-dihydro-2H-pyrrol-2-one, commonly known as BAPTA, is a chemical compound that has gained significant attention in scientific research. It is a calcium chelator that is used to study the role of calcium in various biological processes.

Mechanism of Action

BAPTA acts as a calcium chelator by binding to calcium ions and preventing them from participating in biological processes. BAPTA has a high affinity for calcium ions, and it can be used to selectively remove calcium from specific cellular compartments. BAPTA is commonly used to study calcium signaling pathways, which are involved in a wide range of biological processes.
Biochemical and physiological effects:
BAPTA has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit calcium-dependent processes such as muscle contraction, neurotransmitter release, and enzyme activation. BAPTA has also been shown to have anti-inflammatory and anti-cancer properties, although the mechanisms underlying these effects are not well understood.

Advantages and Limitations for Lab Experiments

BAPTA has several advantages for lab experiments. It is a highly selective calcium chelator, which allows researchers to selectively remove calcium from specific cellular compartments. BAPTA is also relatively easy to use, and it can be used in a variety of experimental settings. However, BAPTA also has some limitations. It can be toxic to cells at high concentrations, and it can also interfere with other metal ions, such as magnesium and zinc.

Future Directions

There are several future directions for research involving BAPTA. One area of interest is the development of new calcium chelators that have improved selectivity and reduced toxicity. Another area of interest is the development of new techniques for studying calcium signaling pathways, such as advanced imaging techniques. Finally, there is a need for further research into the mechanisms underlying the anti-inflammatory and anti-cancer properties of BAPTA.

Synthesis Methods

BAPTA can be synthesized by a multistep process involving the reaction of 2-pyrrolidone with benzoyl chloride, followed by the reaction of the resulting compound with 3-(dibutylamino)propylamine and 3-pyridinecarboxaldehyde. The final product is obtained by the hydrolysis of the resulting dihydrochloride salt.

Scientific Research Applications

BAPTA is widely used in scientific research to study the role of calcium in various biological processes. It is used as a calcium chelator to selectively bind to calcium ions, thereby inhibiting their function. BAPTA is used in a variety of experimental settings, including cell culture, animal models, and clinical studies.